2-cyclopropyl-1,3-dioxo-N-(1,3-thiazol-2-yl)-2,3-dihydro-1H-isoindole-5-carboxamide

• Molecular Formula: C15H11N3O3S
• Molecular Weight: 313.3 g/mol
• IUPAC Name: 2-cyclopropyl-1,3-dioxo-N-(1,3-thiazol-2-yl)isoindole-5-carboxamide
• InChI: InChI=1S/C15H11N3O3S/c19-12(17-15-16-5-6-22-15)8-1-4-10-11(7-8)14(21)18(13(10)20)9-2-3-9/h1,4-7,9H,2-3H2,(H,16,17,19)
• InChI Key: CPOIQEHDOUZHPK-UHFFFAOYSA-N
• Canonical SMILES: C1CC1N2C(=O)C3=C(C2=O)C=C(C=C3)C(=O)NC4=NC=CS4

Description

This compound belongs to the isoindole-1,3-dione carboxamide family, characterized by a bicyclic isoindole core modified with a cyclopropyl group at position 2 and a 1,3-thiazol-2-yl substituent on the amide nitrogen.

Biological Activity

2-cyclopropyl-1,3-dioxo-N-(1,3-thiazol-2-yl)-2,3-dihydro-1H-isoindole-5-carboxamide is a complex organic compound notable for its unique structural features, including a cyclopropyl group, dioxo moiety, and thiazole ring. This compound has garnered attention due to its potential therapeutic applications, particularly in antimicrobial and anticancer research.

The molecular formula of the compound is $C_{15}H_{11}N_{3}O_{3}S$ with a molecular weight of approximately 327.4 g/mol. The structural complexity contributes to its diverse biological activities.

Structural Features

Feature	Description
Cyclopropyl Group	Enhances reactivity and potential biological interactions
Dioxo Moiety	Increases chemical reactivity
Thiazole Ring	Associated with various biological activities

Biological Activity

Research indicates that compounds containing thiazole and isoindole moieties exhibit a range of biological activities. Preliminary studies suggest that 2-cyclopropyl-1,3-dioxo-N-(1,3-thiazol-2-yl)-2,3-dihydro-1H-isoindole-5-carboxamide may interact with specific molecular targets involved in various biological pathways.

Antimicrobial Properties

Studies have shown that similar compounds possess antimicrobial properties. The thiazole ring is often linked to enhanced activity against bacterial strains.

Anticancer Potential

Compounds with isoindole structures are recognized for their anticancer properties. Research into the mechanisms of action suggests that this compound may inhibit certain enzymes or receptors involved in cancer cell proliferation.

The mechanism of action for 2-cyclopropyl-1,3-dioxo-N-(1,3-thiazol-2-yl)-2,3-dihydro-1H-isoindole-5-carboxamide involves interaction with specific molecular targets within cells. This may include:

• Enzyme Inhibition : Potential inhibition of key enzymes involved in metabolic pathways.
• Receptor Modulation : Interaction with receptors that regulate cellular processes.

Case Studies and Research Findings

Several studies have explored the biological activity of similar compounds:

• Antimicrobial Activity : A study revealed that derivatives of thiazole exhibited significant activity against Gram-positive and Gram-negative bacteria.
• Anticancer Activity : Research indicated that isoindole derivatives could induce apoptosis in cancer cells through the modulation of signaling pathways.
• In Vivo Studies : Animal models have shown promising results for compounds similar to 2-cyclopropyl-1,3-dioxo-N-(1,3-thiazol-2-yl)-2,3-dihydro-1H-isoindole-5-carboxamide in reducing tumor growth.

Comparative Analysis

When compared to structurally similar compounds, 2-cyclopropyl-1,3-dioxo-N-(1,3-thiazol-2-yl)-2,3-dihydro-1H-isoindole-5-carboxamide stands out due to its unique combination of functional groups which may enhance its biological activity.

Compound Name	Molecular Formula	Molecular Weight
2-cyclopropyl-N-(4-methylthiazol-2-yl)-1,3-dioxoisoindole	$C_{16}H_{13}N_{3}O_{3}S$	327.4 g/mol
2-cyclopropyl-N-(5-propan-2-ylthiadiazol-2(3H)-ylidene)-1,3-dioxoisoindole	$C_{17}H_{16}N_{4}O_{3}S$	356.4 g/mol
N-(5-cyclobutylthiazol-2(3H)-ylidene)-2-cyclopropylcarboxamide	$C_{18}H_{16}N_{4}O_{3}S$	368.4 g/mol

Comparison with Similar Compounds

Comparison with Structural Analogs

Key Structural Differences

The compound is compared to three analogs from the evidence, differentiated by substituents on the isoindole core and amide nitrogen:

Compound Name	Isoindole Substituent	Amide Substituent	CAS Number	Status/Notes
2-cyclopropyl-...-(1,3-thiazol-2-yl)-...carboxamide	Cyclopropyl	1,3-thiazol-2-yl	-	Hypothetical compound
2-(2-methylpropyl)-...-(pyridin-3-ylmethyl)	2-Methylpropyl	Pyridin-3-ylmethyl	86601-73-2	Discontinued (CymitQuimica)
2-(2-methoxyethyl)-...-(1,3-thiazol-2-yl)	2-Methoxyethyl	1,3-thiazol-2-yl	831211-56-4	Available (Chemical catalog)
2-(2-methylpropyl)-...-(pyridin-2-ylmethyl)	2-Methylpropyl	Pyridin-2-ylmethyl	-	Industrial grade (Chemlyte)

Substituent Analysis

• 2-Methylpropyl: A branched alkyl chain increases lipophilicity (logP ~3.5–4.0), which may reduce aqueous solubility but enhance membrane permeability. However, this analog was discontinued, suggesting possible stability or efficacy issues .

• Amide Substituents :

  • 1,3-Thiazol-2-yl : A heteroaromatic group capable of hydrogen bonding via the thiazole nitrogen, critical for target engagement in enzyme inhibitors .
  • Pyridin-3/2-ylmethyl : Pyridine derivatives offer basic nitrogen atoms for protonation, influencing solubility and ionic interactions. The pyridin-3-ylmethyl analog’s discontinuation may reflect suboptimal binding or toxicity .

Pharmacological Implications (Hypothetical)

While direct activity data is unavailable, structural trends suggest:

• The methoxyethyl-thiazole analog (CAS: 831211-56-4) may serve as a soluble prodrug or intermediate for further derivatization .